5-Ethyl-2-methylpyridine
Cat. No. B142974
CAS No.:
104-90-5
M. Wt: 121.18 g/mol
InChI Key: NTSLROIKFLNUIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05128359
Procedure details
A solution of 26.5 g of 2-chloro-3-nitropyridine, 23.7 g of 4-chlorobenzylamine and 25 ml of 2-methyl-5-ethylpyridine in 200 ml of xylene is refluxed for 12 hours. The reaction mixture is then cooled, water and acetic acid are added and the resulting mixture is then extracted with ether. The organic phase is dried over magnesium sulfate, filtered and then evaporated under vacuum to give an oil which crystallizes from isopropyl ether. The crystals are filtered off and then dried to give 27 of 2-(4-chlorophenylmethylamino)-3-nitropyridine in the form of crystals melting at 100° C.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[CH:4][N:3]=1.[Cl:11][C:12]1[CH:19]=[CH:18][C:15]([CH2:16][NH2:17])=[CH:14][CH:13]=1.CC1C=CC(CC)=CN=1.O>C1(C)C(C)=CC=CC=1.C(O)(=O)C>[Cl:11][C:12]1[CH:19]=[CH:18][C:15]([CH2:16][NH:17][C:2]2[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[CH:4][N:3]=2)=[CH:14][CH:13]=1
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Inputs
Step One
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Name
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Quantity
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26.5 g
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Type
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reactant
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Smiles
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ClC1=NC=CC=C1[N+](=O)[O-]
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Name
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Quantity
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23.7 g
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Type
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reactant
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Smiles
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ClC1=CC=C(CN)C=C1
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
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CC1=NC=C(C=C1)CC
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C=1(C(=CC=CC1)C)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture is then cooled
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EXTRACTION
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Type
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EXTRACTION
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Details
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the resulting mixture is then extracted with ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase is dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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to give an oil which
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CUSTOM
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Type
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CUSTOM
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Details
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crystallizes from isopropyl ether
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FILTRATION
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Type
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FILTRATION
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Details
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The crystals are filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=CC=C(C=C1)CNC1=NC=CC=C1[N+](=O)[O-]
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Name
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Type
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product
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Smiles
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
